![molecular formula C13H17N3O B1467153 3-[1-(Azetidine-3-carbonyl)pyrrolidin-2-yl]pyridine CAS No. 1465026-20-3](/img/structure/B1467153.png)
3-[1-(Azetidine-3-carbonyl)pyrrolidin-2-yl]pyridine
Overview
Description
3-[1-(Azetidine-3-carbonyl)pyrrolidin-2-yl]pyridine is a chemical compound that has been of growing interest in the scientific community due to its potential applications in various industries. The five-membered pyrrolidine ring is one of the nitrogen heterocycles used widely by medicinal chemists to obtain compounds for the treatment of human diseases .
Synthesis Analysis
The synthesis of pyrrolidine derivatives often involves ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings . For instance, the stereoselective synthesis of N-acyl- and N-Boc-protected pyrrolidines via Pd-catalyzed reactions of γ-(N-acylamino) alkenes and γ-(N-Boc-amino) alkenes with aryl bromides proceeds with generally high levels of diastereoselectivity .Molecular Structure Analysis
The molecular formula of this compound is C13H17N3O, and its molecular weight is 231.29 g/mol. The pyrrolidine ring in this compound contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization .Chemical Reactions Analysis
The chemical reactions involving pyrrolidine derivatives are diverse and can lead to a variety of biologically active compounds . For instance, the β-lactam ring, a feature of the azetidin-2-one ring, has been exploited to yield biologically active new chemical entities exhibiting a variety of activities .Scientific Research Applications
Chemical Synthesis and Transformation
The chemistry of azetidines, including derivatives like 3-[1-(Azetidine-3-carbonyl)pyrrolidin-2-yl]pyridine, plays a crucial role in the synthesis of various functionalized pyrrolidines. For instance, the ring expansion of 2-(α-hydroxyalkyl)azetidines showcases the rearrangement into 3-(chloro- or methanesulfonyloxy)pyrrolidines, a process that can incorporate nucleophiles at C-3 stereospecifically, indicating a versatile synthetic route to functionalized pyrrolidines (Durrat et al., 2008). Similarly, the base-induced cyclization of (2-aminoalkyl)oxiranes leads to the stereospecific formation of pyrrolidin-3-ols and/or 2-(hydroxymethyl)azetidines, further oxidized to azetidine-2-carboxylic acids, demonstrating a pathway to azetidine and pyrrolidine derivatives with significant synthetic utility (Medjahdi et al., 2009).
Catalysis and Fluorination
Advancements in nickel-catalyzed trans-selective aryldifluoroalkylation have opened new avenues for the synthesis of fluorinated azetidines and pyrrolidines. This catalytic approach provides efficient access to fluorinated amino acids and oligopeptides, expanding the scope of azetidine and pyrrolidine derivatives in medicinal chemistry and material sciences (Xu et al., 2020).
Antimicrobial Applications
The synthesis and evaluation of pyridine-containing substituted phenyl azetidine-2-one derivatives have shown that some of these compounds exhibit mild to moderate antimicrobial activity. This highlights the potential of azetidine derivatives in the development of new antibiotics, with specific derivatives showing promising activity against various microbial strains (Rani & Reddy, 2018).
Synthetic Versatility
Azetidines are highlighted as versatile intermediates for the synthesis of a wide range of nitrogen heterocycles, including pyrrolidines, via nucleophilic ring-opening or ring-expansion reactions. The inherent ring strain in azetidines, such as this compound, makes them highly reactive towards these transformations, thus enabling the synthesis of complex molecules with potential applications in drug development and organic synthesis (Couty & Evano, 2009).
properties
IUPAC Name |
azetidin-3-yl-(2-pyridin-3-ylpyrrolidin-1-yl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3O/c17-13(11-8-15-9-11)16-6-2-4-12(16)10-3-1-5-14-7-10/h1,3,5,7,11-12,15H,2,4,6,8-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALPJLHLURZHAQB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C(=O)C2CNC2)C3=CN=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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